Cas no 3587-69-7 (1-butoxy-2-methyl-propan-2-ol)
1-butoxy-2-methyl-propan-2-ol structure
Product Name:1-butoxy-2-methyl-propan-2-ol
1-butoxy-2-methyl-propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-butoxy-2-methyl-propan-2-ol
- 1-butoxy-2-methylpropan-2-ol
- RB5L5S4WMB
- DTXSID00189420
- 1-Butoxy-2-methyl-2-propanol
- UNII-RB5L5S4WMB
- 3587-69-7
- 2-PROPANOL, 1-BUTOXY-2-METHYL-
- EINECS 222-722-7
- SCHEMBL406283
- NS00029938
-
- Inchi: 1S/C8H18O2/c1-4-5-6-10-7-8(2,3)9/h9H,4-7H2,1-3H3
- InChI Key: JCALRHVFTLBTOZ-UHFFFAOYSA-N
- SMILES: O(CCCC)CC(C)(C)O
Computed Properties
- Exact Mass: 146.13074
- Monoisotopic Mass: 146.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 79.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 1.3
Experimental Properties
- Density: 0.888
- Boiling Point: 184.6°Cat760mmHg
- Flash Point: 55.9°C
- Refractive Index: 1.428
- PSA: 29.46
1-butoxy-2-methyl-propan-2-ol Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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